6-[5-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
Description
6-[5-(3,5-Dimethyl-1,2-oxazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine is a purine-derived small molecule characterized by a bicyclic octahydropyrrolo[3,4-c]pyrrole scaffold and a 3,5-dimethylisoxazole-4-carbonyl substituent. The 3,5-dimethyl-1,2-oxazole-4-carbonyl group contributes to hydrophobic interactions and metabolic stability due to the isoxazole ring’s resistance to oxidative degradation .
Properties
IUPAC Name |
(3,5-dimethyl-1,2-oxazol-4-yl)-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N7O2/c1-10-14(11(2)27-22-10)18(26)25-6-12-4-24(5-13(12)7-25)17-15-16(19-8-20-17)23(3)9-21-15/h8-9,12-13H,4-7H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRFABIMOMREIN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N7O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
| Parameter | Target Compound | BI99808 |
|---|---|---|
| Substituent | 3,5-Dimethyl-1,2-oxazole-4-carbonyl | 2-Methoxy-4-methylbenzenesulfonyl |
| Molecular Formula | C₁₉H₂₃N₇O₃* | C₂₀H₂₄N₆O₃S |
| Molecular Weight (g/mol) | ~421.44 | 428.508 |
| Key Functional Groups | Isoxazole (heterocycle), carbonyl | Benzenesulfonyl (aromatic sulfonamide), methoxy, methyl |
| Hypothetical Solubility | Moderate (oxazole enhances lipophilicity) | Higher (sulfonyl group improves aqueous solubility) |
| Metabolic Stability | Likely high (isoxazole resists hydrolysis) | Moderate (sulfonamide susceptible to enzymatic cleavage) |
*Calculated based on substituent differences from BI99808.
Functional Implications of Substituent Differences
3,5-Dimethyl-1,2-oxazole-4-carbonyl vs. Benzenesulfonyl
- Target Compound :
- BI99808: The sulfonyl group enhances polarity and hydrogen-bonding capacity, improving solubility but increasing metabolic liability.
Pharmacokinetic and Pharmacodynamic Profiles
- Target Compound : Predicted to exhibit longer half-life due to isoxazole stability, making it suitable for oral administration.
- BI99808: Higher solubility may favor intravenous delivery, but sulfonamide cleavage could limit bioavailability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
